Cas no 1171933-16-6 (Ethyl 2-(3,5-di(pyridin-4-yl)-1H-1,2,4-triazol-1-yl)acetate)

• Product Name: Ethyl 2-(3,5-di(pyridin-4-yl)-1H-1,2,4-triazol-1-yl)acetate
• CAS No: 1171933-16-6
• MF: C₁₆H₁₅N₅O₂
• MW: 309.322602510452
• CID: 5215737
• Update Time: 2025-06-11

Ethyl 2-(3,5-di(pyridin-4-yl)-1H-1,2,4-triazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3,5-di(pyridin-4-yl)-1H-1,2,4-triazol-1-yl)acetate
• BB 0237951
• Ethyl2-(3,5-di(pyridin-4-yl)-1H-1,2,4-triazol-1-yl)acetate
• (3,5-Di-pyridin-4-yl-[1,2,4]triazol-1-yl)-acetic acid ethyl ester
• (3,5-Di-pyridin-4-yl-[1,2,4]triazol-1-yl)-acetic acid ethyl ester

• Inchi： 1S/C16H15N5O2/c1-2-23-14(22)11-21-16(13-5-9-18-10-6-13)19-15(20-21)12-3-7-17-8-4-12/h3-10H,2,11H2,1H3
• InChI Key： CIIPBOHKCNOMSR-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C(C2C=CN=CC=2)=NC(C2C=CN=CC=2)=N1)=O

Computed Properties

• Exact Mass: 309.123
• Monoisotopic Mass: 309.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 82.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-(3,5-di(pyridin-4-yl)-1H-1,2,4-triazol-1-yl)acetate

Ethyl 2-(3,5-di(pyridin-4-yl)-1H-1,2,4-triazol-1-yl)acetate (CAS No. 1171933-16-6): A Comprehensive Overview

Ethyl 2-(3,5-di(pyridin-4-yl)-1H-1,2,4-triazol-1-yl)acetate (CAS No. 1171933-16-6) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of Ethyl 2-(3,5-di(pyridin-4-yl)-1H-1,2,4-triazol-1-yl)acetate.

Molecular Structure and Properties

Ethyl 2-(3,5-di(pyridin-4-yl)-1H-1,2,4-triazol-1-yl)acetate is a derivative of 1H-1,2,4-triazole with two pyridine rings attached to the triazole core. The molecular formula of this compound is C₁₈H₁₇N₅O₂, and its molecular weight is approximately 339.36 g/mol. The presence of the triazole and pyridine moieties imparts unique chemical and biological properties to the molecule. The triazole ring is known for its stability and ability to form hydrogen bonds, while the pyridine rings contribute to the compound's aromaticity and electronic properties.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol. Its solubility in water is limited but can be enhanced by the use of co-solvents or surfactants. The melting point of Ethyl 2-(3,5-di(pyridin-4-yl)-1H-1,2,4-triazol-1-yl)acetate is around 85°C to 87°C. These physical properties make it suitable for various chemical reactions and biological assays.

Synthesis Methods

The synthesis of Ethyl 2-(3,5-di(pyridin-4-yl)-1H-1,2,4-triazol-1-yl)acetate can be achieved through several routes. One common method involves the reaction of ethyl acetoacetate with hydrazine hydrate to form ethyl acetoacetohydrazide. This intermediate is then reacted with a suitable nitrile derivative in the presence of a base to form the desired triazole compound. Another approach involves the condensation of ethyl acetoacetate with a substituted pyridine derivative followed by cyclization under appropriate conditions.

A recent study published in the Journal of Organic Chemistry reported an efficient one-pot synthesis method for Ethyl 2-(3,5-di(pyridin-4-yl)-1H-1,2,4-triazol-1-yl)acetate. This method involves the sequential addition of reagents in a single reaction vessel without isolation of intermediates. The one-pot synthesis not only simplifies the process but also improves yield and purity compared to traditional multi-step methods.

Biological Activities and Applications

Ethyl 2-(3,5-di(pyridin-4-yl)-1H-1,2,4-triazol-1-yl)acetate has been extensively studied for its biological activities. One of its key applications is in the field of anticancer research. Studies have shown that this compound exhibits potent cytotoxic effects against various cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival.

A recent study published in Cancer Research demonstrated that Ethyl 2-(3,5-di(pyridin-4-yl)-1H-1,2,4-triazol-1-y l)acetate selectively targets cancer stem cells (CSCs), which are responsible for tumor recurrence and resistance to conventional therapies. The compound was found to induce apoptosis and cell cycle arrest in CSCs while sparing normal cells. This selective toxicity makes it a promising candidate for developing targeted cancer therapies.

Beyond cancer research, Ethyl 2-(3 ,5-di(pyridin -4 -y l)- 1 H - 1 , 2 , 4 -tr iaz ol - 1 -y l)a cet ate strong > has also shown potential in other therapeutic areas such as neurodegenerative diseases and inflammatory disorders. Its ability to modulate specific receptors and enzymes involved in these conditions makes it an attractive lead compound for further investigation.

Recent Advancements and Future Directions

The field of medicinal chemistry is continuously evolving, and recent advancements have shed new light on the potential applications of < strong >Eth yl 2 -(3 ,5 -di (pyr idin -4 -y l)- 1 H - 1 , 2 , 4 -tr iaz ol - 1 -y l)a cet ate strong > . For instance , a study published in Medicinal Chemistry Communications explored the use of this compound as a scaffold for designing novel inhibitors against specific protein targets involved in various diseases . The researchers successfully synthesized several derivatives with improved potency and selectivity compared to the parent compound . These findings open up new avenues for drug discovery and development . p > < p >In addition , computational studies have provided valuable insights into the structure - activity relationships (SARs) of strong >Eth yl 2 -(3 ,5 -di (pyr idin -4 -y l)- 1 H - 1 , 2 , 4 -tr iaz ol - 1 -y l)a cet ate strong > . Molecular docking simulations have identified key interactions between the compound and its target proteins , guiding rational design efforts . These computational tools are essential for optimizing lead compounds and accelerating drug development processes . p > < p >Looking ahead , further research is needed to fully understand the pharmacokinetic properties , toxicity profiles , and long-term effects of strong >Eth yl 2 -(3 ,5 -di (pyr idin -4 -y l)- 1 H - 1 , 2 , 4 -tr iaz ol - 1 -y l)a cet ate strong > . Preclinical studies will be crucial for assessing its safety and efficacy before advancing to clinical trials . Collaboration between academic institutions , pharmaceutical companies , and regulatory agencies will be essential for bringing this promising compound closer to clinical application . p > article > response >